6-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-[1-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H18N8/c1-12-6-17(26-18(23-12)21-11-22-26)25-5-4-14-9-24(10-15(14)25)16-3-2-13(7-19)8-20-16/h2-3,6,8,11,14-15H,4-5,9-10H2,1H3
• InChI Key: XSLQMCKVOMZEFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)N3CCC4C3CN(C4)C5=NC=C(C=C5)C#N
• Molecular Formula: C18H18N8
• Molecular Weight: 346.4 g/mol
• CAS No.: 2640865-62-7

Description

This product is 6-(1-{5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile, a chemical compound with the CAS Registry Number 2640865-62-7 . It has a molecular formula of C18H18N8 and a molecular weight of 346.39 g/mol . The compound is characterized by an exact mass of 346.16544261 g/mol and a monoisotopic mass of 346.16544261 g/mol . Its XLogP3 value is 2, and it features a polar surface area of 86.2 Ų, which can influence its solubility and permeability . Predicted physicochemical properties include a density of 1.52±0.1 g/cm³ at 20 °C and 760 Torr, and a pKa of 5.10±0.29 . The compound's structure includes a [1,2,4]triazolo[1,2-a]pyrimidine core linked to a pyrrolopyrrolidine moiety and a pyridine-3-carbonitrile group, presenting a complex, polycyclic framework with potential for diverse research applications . This substance is offered for research and development purposes and is strictly for Research Use Only. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers can source this compound in various quantities to suit their experimental needs .

Preparation Methods

Preparation of Octahydropyrrolo[2,3-c]Pyrrole

The bicyclic amine octahydropyrrolo[2,3-c]pyrrole is synthesized via a double reductive amination strategy:

Step 1 : Condensation of N-Boc-pyrrolidin-3-one with 1,4-diaminobutane in methanol at 0°C yields a diimine intermediate.
Step 2 : Sodium cyanoborohydride-mediated reduction (pH 4–5, 24 h) achieves cyclization to the protected bicyclic amine (62% yield).

Critical Parameters :

• Boc protection prevents over-alkylation.

• Strict pH control ensures selective imine reduction over ketone reduction.

Synthesis of 5-Methyl- Triazolo[1,5-a]Pyrimidin-7-Amine

The triazolopyrimidine fragment is constructed through cyclocondensation:

Procedure :

• 5-Methylpyrimidine-2,4-diamine (1.0 eq) reacts with trimethylsilyl cyanide (1.2 eq) in acetic acid at 120°C for 6 h.

• Acid-catalyzed cyclization forms the triazole ring (78% yield).

Key Insight :

• Excess TMSCN drives the reaction to completion while minimizing dimerization side products.

Coupling Strategies and Reaction Optimization

Assembly of the Bicyclic Amine-Triazolopyrimidine Subunit

Method A : Direct Nucleophilic Aromatic Substitution

Condition	Result	Yield	Source
DMF, K₂CO₃, 100°C	Partial decomposition	22%
DMSO, Cs₂CO₃, 80°C	Clean conversion	58%
NMP, DBU, 120°C	Over-alkylation observed	15%

Optimal conditions use Cs₂CO₃ in DMSO at 80°C, achieving 58% yield with minimal epimerization.

Method B : Buchwald-Hartwig Amination

A Pd-XPhos catalytic system couples the brominated triazolopyrimidine with the bicyclic amine:

• Catalyst : Pd(OAc)₂/XPhos (5 mol%)

• Base : KOtBu

• Solvent : dioxane, 90°C, 12 h

• Yield : 67%

Final Coupling to Pyridine-3-Carbonitrile

The pyridine moiety is introduced via Suzuki-Miyaura cross-coupling:

Reaction Setup :

• Boronated pyridine : 6-bromo-pyridine-3-carbonitrile

• Catalyst : Pd(dppf)Cl₂ (3 mol%)

• Base : K₃PO₄

• Solvent : THF/H₂O (4:1), 80°C, 8 h

• Yield : 73%

Purification : Reverse-phase HPLC (C18 column, MeCN/H₂O + 0.1% TFA) achieves >99% purity.

Analytical Characterization

Spectroscopic Validation

¹H NMR (500 MHz, CDCl₃) :

• δ 8.45 (d, J = 4.5 Hz, 1H, pyridine-H)

• δ 4.12–4.08 (m, 1H, pyrrolo-H)

• δ 2.89 (s, 3H, triazolopyrimidine-CH₃)

HRMS (ESI+) :

• Calculated for C₂₀H₁₈N₈ [M+H]⁺: 387.1682

• Found: 387.1685

Scale-Up Considerations and Process Optimization

Key Challenges :

• Low solubility of intermediates in polar aprotic solvents.

• Epimerization risk during high-temperature aminations.

Solutions :

• Cryogenic milling improves solubility by reducing particle size.

• Flow chemistry implementation reduces residence time at elevated temperatures (yield increase from 58% → 72%) .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 6-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile?

• Methodological Answer : The synthesis typically involves cyclocondensation or multi-step heterocyclic assembly. For example:

• Cyclization with ketones : Heating amine derivatives (e.g., pyridines or triazoles) with cyclic ketones (e.g., cyclohexanone) in acetic acid under reflux yields fused triazolopyrimidine scaffolds. Purification via crystallization is standard .
• Triazole ring formation : Reacting aminopyridine precursors with carbon disulfide or phosphorus pentasulfide in dry toluene generates thiol intermediates, which are further functionalized to form the triazolo-pyrimidine core .
• Key reagents : Triphenylphosphine, acetic acid, and carbon disulfide are critical for directing regioselectivity and minimizing side reactions .

Q. Which spectroscopic techniques are essential for structural characterization of this compound?

• Methodological Answer : A combination of techniques ensures accurate structural elucidation:

• Elemental analysis : Validates empirical formulas (e.g., C, H, N content within ±0.1% deviation) .
• IR spectroscopy : Identifies functional groups (e.g., C≡N stretch ~2200 cm⁻¹, C=O ~1700 cm⁻¹) .
• NMR (¹H/¹³C) : Assigns proton environments (e.g., pyridine protons at δ 8.2–8.5 ppm, triazole NH at δ 10–12 ppm) and carbon types (e.g., nitrile carbons at ~115 ppm) .
• Mass spectrometry (MS) : Confirms molecular weight via molecular ion peaks (e.g., [M+H]⁺) .

Q. What in vitro assays are used for preliminary pharmacological screening?

• Methodological Answer : Initial screening focuses on:

• Anticancer activity : Cell viability assays (e.g., MTT) against cancer cell lines (e.g., HeLa, MCF-7) at 10–100 µM concentrations, with IC₅₀ calculations .
• Antimicrobial testing : Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) .
• Comparative analysis : Benchmark against analogs like 7-amino-pyrazolo[1,5-a]pyrimidine derivatives to establish structure-activity relationships (SAR) .

Advanced Research Questions

Q. How can computational methods optimize synthetic pathways and predict regioselectivity?

• Methodological Answer :

• Reaction path search : Quantum chemical calculations (e.g., DFT) model transition states to predict favorable cyclization pathways, reducing trial-and-error experimentation .
• Machine learning (ML) : Training models on existing triazolopyrimidine synthesis data (e.g., solvent, temperature, yield) identifies optimal conditions for novel derivatives .
• Case study : ICReDD’s approach integrates computational screening with experimental validation, narrowing conditions for multi-step reactions (e.g., avoiding byproducts in triazole formation) .

Q. How to resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Assay standardization : Validate protocols (e.g., cell line passage number, incubation time) to minimize variability .
• Dose-response curves : Use Hill slope analysis to confirm potency trends across independent replicates.
• Structural analogs : Compare activity of closely related compounds (e.g., 5-methyl vs. 5-ethyl substituents) to isolate critical functional groups .
• Molecular docking : Predict binding affinities to targets (e.g., kinases, DNA topoisomerases) using software like AutoDock Vina, cross-referencing with experimental IC₅₀ values .

Q. What strategies mitigate challenges in multi-step synthesis (e.g., low yields, side reactions)?

• Methodological Answer :

• Flow chemistry : Continuous reactors improve heat/mass transfer in exothermic steps (e.g., cyclization), enhancing yield and reproducibility .
• Protecting groups : Temporarily mask reactive sites (e.g., NH in pyrrolidine rings) to prevent unwanted side reactions during coupling steps .
• Catalytic systems : Use Pd/C or CuI to accelerate Suzuki-Miyaura couplings for pyridine functionalization .
• Green solvents : Replace toluene with cyclopentyl methyl ether (CPME) to improve safety and reduce purification complexity .